5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
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Description
5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents
Research has shown that compounds structurally related to 5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide have been synthesized and evaluated as potential antiprotozoal agents. These compounds demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential for treating diseases like sleeping sickness and malaria (Ismail et al., 2004).
Neuroinflammation Imaging
A compound similar in structure to this compound has been used to develop a PET radiotracer specific for CSF1R, a microglia-specific marker. This advancement allows for the noninvasive imaging of reactive microglia, disease-associated microglia, and their contribution to neuroinflammation in vivo, which is crucial for understanding and treating a wide variety of neuropsychiatric disorders (Horti et al., 2019).
Amplifiers of Phleomycin
Compounds incorporating the furan ring, similar to this compound, have been studied for their ability to amplify the effects of phleomycin against Escherichia coli. This research could potentially lead to the development of more effective treatments against bacterial infections (Brown & Cowden, 1982).
Organic Ligands for Metal Complexes
Research into the synthesis and chelating properties of furan ring-containing organic ligands, akin to this compound, has shown potential in creating metal complexes with antimicrobial activity. Such complexes could provide a new avenue for the development of antimicrobial agents (Patel, 2020).
Coordination Polymers
Studies have also focused on the creation of coordination polymers using ligands based on the furan-2-carboxamide structure. These polymers have been analyzed for their structural diversity and potential applications in material science, highlighting the versatility of furan-2-carboxamide derivatives in creating novel materials (Yeh et al., 2008).
Properties
IUPAC Name |
5-methyl-4-[methyl(phenyl)sulfamoyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S/c1-14-18(27(24,25)22(2)16-8-4-3-5-9-16)11-17(26-14)19(23)21-13-15-7-6-10-20-12-15/h3-12H,13H2,1-2H3,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAHLZWGECUMCIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C(=O)NCC2=CN=CC=C2)S(=O)(=O)N(C)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.